BENGH@ Methodological & Application

Check Availability & Pricing

Quantitative Analysis of Histamine by High-
Performance Liquid Chromatography (HPLC)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Histamine amine
Cat. No.: B15816437
Get Quote
\ J

Application Note and Protocol

This document provides a detailed methodology for the quantitative analysis of histamine in
various samples, particularly fish and fishery products, using High-Performance Liquid
Chromatography (HPLC) with fluorescence detection.

Introduction

Histamine is a biogenic amine formed from the decarboxylation of the amino acid histidine. It is
an important mediator of allergic responses and is also an indicator of decomposition in certain
food products, especially fish.[1][2] The accumulation of high levels of histamine in food can
lead to scombroid poisoning, a type of foodborne illness.[2][3][4] Therefore, accurate and
reliable quantification of histamine is crucial for food safety and quality control, as well as in
biomedical research. High-Performance Liquid Chromatography (HPLC) offers a sensitive and
specific method for histamine determination.[1][5][6] This application note details a validated
HPLC method with pre-column derivatization for the quantitative analysis of histamine.

Principle
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Due to its lack of a strong chromophore or fluorophore, histamine requires derivatization to be
sensitively detected by UV or fluorescence detectors.[5] This protocol utilizes a pre-column
derivatization step with o-phthalaldehyde (OPA) in the presence of a thiol-containing reagent
(e.g., 2-mercaptoethanol or 3-mercaptopropionic acid) to form a highly fluorescent isoindolic
derivative.[1][3][4] The resulting fluorescent derivative is then separated by reverse-phase
HPLC and quantified using a fluorescence detector.[1][7]

Quantitative Data Summary

The following table summarizes typical quantitative data obtained using this HPLC method for

histamine analysis.
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Parameter

Value

Reference

Linearity Range

5.0 - 100.0 mg/L

[4]

12.5 - 200 mg/kg

[1](7]

10 - 60 pg/mL

[3]

Correlation Coefficient (R?)

>0.999

[3][5]

0.9977

[4]

Limit of Detection (LOD)

2.8 mg/kg

[1](7]

2.7 po/g

[3]

1.5 mg/kg

[4]

0.2 mg/kg

[6]

Limit of Quantification (LOQ)

4.3 mg/kg

[1](7]

8.3 ug/g

[3]

4.5 mg/kg

[4]

1.0 mg/kg

[6]

Recovery

100.44 - 101.84%

[1](7]

> 89%

[3]

>91%

[8]

Precision (RSD%)

< 5.92%

[1](7]

< 8.46%

[3]

1.35%

[4]

Experimental Protocols
Reagents and Materials

e Histamine dihydrochloride standard (99% purity)
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e 0O-phthalaldehyde (OPA)

e 2-mercaptoethanol or 3-mercaptopropionic acid

e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

o Perchloric acid (HCIOa4) or Trichloroacetic acid (TCA)
e Sodium hydroxide (NaOH)

» Boric acid or Borax

o Sodium sulfite

» Deionized water

e Syringe filters (0.45 um)

Standard Solution Preparation

e Histamine Stock Solution (e.g., 1000 mg/L): Accurately weigh 166 mg of histamine
dihydrochloride and dissolve it in 100 mL of 0.1 M HCI or deionized water.[9] This solution is
stable for several months when stored at 4°C.

o Working Standard Solutions: Prepare a series of working standard solutions (e.g., 0.5, 1.0,
5.0, 10.0, 25.0, 50.0, and 100.0 mg/L) by diluting the stock solution with deionized water.
These solutions should be prepared fresh daily.

Sample Preparation (Fish Tissue)

» Homogenize a representative portion of the fish sample.
» Weigh 5-10 g of the homogenized sample into a centrifuge tube.[2]

e Add 10 mL of an extraction solution, such as 6% perchloric acid or 10% trichloroacetic acid.

[2][3]
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e Homogenize the mixture for 2-3 minutes using a high-speed homogenizer.
o Centrifuge the homogenate at 3000-4000 rpm for 10 minutes.[2]

« Filter the supernatant through a 0.45 um syringe filter into a clean vial. The extracted sample
is now ready for derivatization.

Pre-column Derivatization with OPA

o OPA Reagent Preparation:
o Solution A: Dissolve 0.33 g of borax in 10 mL of deionized water.[8]

o Solution B: Dissolve 20 mg of OPA in 1 mL of methanol. Add 20 uL of 2-mercaptoethanol
to this solution and then mix with Solution A. The final volume should be adjusted to 10
mL.[8] This reagent should be prepared fresh daily and stored in a dark glass vial.[8]

o Derivatization Reaction:

o In a microcentrifuge tube or autosampler vial, mix a specific volume of the standard
solution or sample extract (e.g., 50 pL) with the OPA reagent (e.g., 100 puL).

o Allow the reaction to proceed for a short, defined period (e.g., 1-2 minutes) at room
temperature before injection into the HPLC system.[3]

HPLC Conditions
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Parameter Condition
C18 reversed-phase column (e.g., 4.6 x 150
Column
mm, 5 um)
A gradient or isocratic elution using a mixture of
) a buffer (e.g., sodium phosphate or ammonium
Mobile Phase ]
formate) and an organic solvent (e.g.,
acetonitrile or methanol).[10][11]
Flow Rate 0.8 - 1.5 mL/min
Injection Volume 10 - 20 pL
Column Temperature 25-35°C

Fluorescence Detector

Excitation Wavelength (Aex): 340-360 nm,
Emission Wavelength (Aem): 440-455 nm[1][8]
[12]

Visualizations

Experimental Workflow

Sample Preparation

Derivatization HPLC Analysis Data Analysis

Acid Extraction
Homogenized Sample H (HCI08 or TOA) }—»

Centrifugation }——{ Filtration (0.45 pm) } Sample Extract

Pre-column D | Fuuorescent pervative [ HPLC Separation Fluorescence Detection Quantification
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Click to download full resolution via product page

Caption: Experimental workflow for histamine analysis by HPLC.

Histamine Derivatization with OPA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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